N-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]phenyl}-6-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanamide

• Molecular Formula: C26H31N3O6S
• Molecular Weight: 513.6 g/mol
• IUPAC Name: N-[4-(2,6-dimethylmorpholin-4-yl)sulfonylphenyl]-6-(1,3-dioxoisoindol-2-yl)hexanamide
• InChI: InChI=1S/C26H31N3O6S/c1-18-16-28(17-19(2)35-18)36(33,34)21-13-11-20(12-14-21)27-24(30)10-4-3-7-15-29-25(31)22-8-5-6-9-23(22)26(29)32/h5-6,8-9,11-14,18-19H,3-4,7,10,15-17H2,1-2H3,(H,27,30)
• InChI Key: HIOXYXZAKHVEMV-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCCCCN3C(=O)C4=CC=CC=C4C3=O

Description

N-{4-[(2,6-DIMETHYLMORPHOLIN-4-YL)SULFONYL]PHENYL}-6-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)HEXANAMIDE is a complex organic compound with potential applications in various scientific fields. This compound features a morpholine ring substituted with dimethyl groups, a sulfonyl phenyl group, and an isoindoline moiety. The unique structure of this compound makes it an interesting subject for research in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{4-[(2,6-DIMETHYLMORPHOLIN-4-YL)SULFONYL]PHENYL}-6-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)HEXANAMIDE typically involves multiple steps, including the formation of the morpholine ring, sulfonylation, and coupling with the isoindoline derivative. The reaction conditions often require controlled temperatures, specific solvents, and catalysts to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

N-{4-[(2,6-DIMETHYLMORPHOLIN-4-YL)SULFONYL]PHENYL}-6-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)HEXANAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired transformation but often involve specific temperatures, solvents, and catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or alcohols.

Scientific Research Applications

N-{4-[(2,6-DIMETHYLMORPHOLIN-4-YL)SULFONYL]PHENYL}-6-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)HEXANAMIDE has several scientific research applications, including:

Chemistry: The compound is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It can be used to investigate biological pathways and interactions with biomolecules.

Medicine: The compound has potential therapeutic applications, including as a drug candidate for treating various diseases.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-{4-[(2,6-DIMETHYLMORPHOLIN-4-YL)SULFONYL]PHENYL}-6-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)HEXANAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact mechanism depends on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other morpholine derivatives, sulfonyl phenyl compounds, and isoindoline-based molecules. Examples include:

• N-[6-(cis-2,6-dimethylmorpholin-4-yl)pyridine-3-yl]-2-methyl-4’- (trifluoromethoxy) [1,1’-biphenyl]-3-carboxamide
• 2-[(2,6-dimethylmorpholin-4-yl)methyl]-4-[(E)-2-{3-[(E)-2-{3-[(2,6-dimethylmorpholin-4-yl)methyl]-4-hydroxy-5-methoxyphenyl}ethenyl]-1 H-pyrazol-5-yl

Uniqueness

The uniqueness of N-{4-[(2,6-DIMETHYLMORPHOLIN-4-YL)SULFONYL]PHENYL}-6-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)HEXANAMIDE lies in its specific combination of functional groups and structural features, which confer distinct chemical and biological properties